Cas no 98325-92-9 (5-(Methylthio)-1-phenyl-1H-pyrazole)

• Product Name: 5-(Methylthio)-1-phenyl-1H-pyrazole
• CAS No: 98325-92-9
• MF: C₁₀H₁₀N₂S
• MW: 190.26
• CID: 5080467
• Update Time: 2026-03-01

5-(Methylthio)-1-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(Methylthio)-1-phenyl-1H-pyrazole

• Inchi： 1S/C10H10N2S/c1-13-10-7-8-11-12(10)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key： MHMOOYIUBUKPMZ-UHFFFAOYSA-N
• SMILES： C1C=NN(C2=CC=CC=C2)C=1SC

Additional information on 5-(Methylthio)-1-phenyl-1H-pyrazole

5-(Methylthio)-1-phenyl-1H-pyrazole: A Comprehensive Overview

The compound 5-(Methylthio)-1-phenyl-1H-pyrazole (CAS No. 98325-92-9) is a heterocyclic organic compound with a pyrazole ring substituted by a methylthio group at the 5-position and a phenyl group at the 1-position. This structure endows the molecule with unique electronic and steric properties, making it a subject of interest in various fields of chemical research. The pyrazole ring, being aromatic and electron-deficient, is known for its ability to participate in hydrogen bonding and π-π interactions, which are critical in many biological and chemical applications.

Recent studies have highlighted the potential of 5-(Methylthio)-1-phenyl-1H-pyrazole as a building block in medicinal chemistry. Researchers have explored its role as a ligand in metalloenzyme inhibition, particularly in the context of metalloproteases involved in cancer progression. The methylthio group at the 5-position has been shown to enhance the compound's ability to coordinate with metal ions, such as zinc, which are essential for the catalytic activity of these enzymes. This property makes 5-(Methylthio)-1-phenyl-1H-pyrazole a promising candidate for the development of anti-cancer therapeutics.

In addition to its medicinal applications, 5-(Methylthio)-1-phenyl-1H-pyrazole has also been investigated for its potential in agricultural chemistry. Studies have demonstrated that this compound exhibits significant fungicidal activity against various plant pathogens, including Fusarium species and Alternaria alternata. The phenyl group at the 1-position contributes to the hydrophobicity of the molecule, which enhances its ability to penetrate fungal cell membranes and disrupt their metabolic processes. These findings suggest that 5-(Methylthio)-1-phenyl-1H-pyrazole could be developed into an eco-friendly fungicide with reduced environmental impact compared to traditional chemical agents.

The synthesis of 5-(Methylthio)-1-phenyl-1H-pyrazole typically involves a two-step process: the preparation of the pyrazole ring followed by substitution reactions to introduce the methylthio and phenyl groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. For instance, researchers have employed transition metal catalysts, such as palladium(0), to facilitate cross-coupling reactions that assemble the molecule with high precision.

From a structural perspective, 5-(Methylthio)-1-phenyl-1H-pyrazole exhibits interesting photophysical properties due to its conjugated system. Studies have shown that the compound absorbs light in the UV-vis range, making it a potential candidate for applications in optoelectronics and sensors. The methylthio group acts as an electron-donating substituent, which modulates the electronic properties of the pyrazole ring and influences its optical response. This makes 5-(Methylthio)-1-phenyl-1H-pyrazole a valuable component in materials science research.

Furthermore, computational chemistry has played a pivotal role in understanding the reactivity and stability of 5-(Methylthio)-1-phenyl-1H-pyrazole. Density functional theory (DFT) calculations have revealed that the molecule's electronic structure is highly sensitive to substituent effects, which can be exploited to design derivatives with tailored properties. For example, replacing the methylthio group with other sulfur-containing substituents has been shown to alter the compound's redox potential and reactivity toward nucleophilic attack.

In conclusion, 5-(Methylthio)-1-phenyl-1H-pyrazole (CAS No. 98325-92-9) is a versatile compound with diverse applications across multiple disciplines. Its unique structural features make it an attractive target for further research in medicinal chemistry, agricultural science, materials science, and catalysis. As new synthetic methods and computational tools continue to emerge, the potential for discovering novel applications of this compound remains vast.